Cas no 1781916-80-0 (7-bromo-2-ethyl-1H-imidazo4,5-cpyridine)

7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine is a heterocyclic organic compound featuring a fused imidazo[4,5-c]pyridine core with bromo and ethyl substituents. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine atom at the 7-position offers a versatile site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl groups. The ethyl group at the 2-position enhances stability and influences electronic properties, which can be tailored for specific applications. Its rigid fused-ring system contributes to high binding affinity in medicinal chemistry, particularly in kinase inhibitor development. The compound is typically supplied with high purity to ensure consistent performance in synthetic workflows.
7-bromo-2-ethyl-1H-imidazo4,5-cpyridine structure
1781916-80-0 structure
Product Name:7-bromo-2-ethyl-1H-imidazo4,5-cpyridine
CAS No:1781916-80-0
MF:C8H8BrN3
MW:226.073220252991
CID:5747042
PubChem ID:84063810
Update Time:2025-06-08

7-bromo-2-ethyl-1H-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

    • 7-BROMO-2-ETHYL-1H-IMIDAZO[4,5-C]PYRIDINE
    • 1781916-80-0
    • EN300-1067563
    • 1H-Imidazo[4,5-c]pyridine, 7-bromo-2-ethyl-
    • 7-bromo-2-ethyl-1H-imidazo4,5-cpyridine
    • Inchi: 1S/C8H8BrN3/c1-2-7-11-6-4-10-3-5(9)8(6)12-7/h3-4H,2H2,1H3,(H,11,12)
    • InChI Key: JVGDEXXUKBPODR-UHFFFAOYSA-N
    • SMILES: BrC1=CN=CC2=C1N=C(CC)N2

Computed Properties

  • Exact Mass: 224.99016g/mol
  • Monoisotopic Mass: 224.99016g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • Density: 1.646±0.06 g/cm3(Predicted)
  • Boiling Point: 417.6±25.0 °C(Predicted)
  • pka: 9.43±0.40(Predicted)

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7-bromo-2-ethyl-1H-imidazo4,5-cpyridine Related Literature

Additional information on 7-bromo-2-ethyl-1H-imidazo4,5-cpyridine

Introduction to 7-Bromo-2-Ethyl-1H-Imidazo[4,5-c]Pyridine (CAS No. 1781916-80-0)

7-Bromo-2-Ethyl-1H-Imidazo[4,5-c]Pyridine (CAS No. 1781916-80-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of 7-Bromo-2-Ethyl-1H-Imidazo[4,5-c]Pyridine make it a valuable candidate for further research and development in drug discovery.

The chemical structure of 7-Bromo-2-Ethyl-1H-Imidazo[4,5-c]Pyridine consists of a fused imidazole and pyridine ring system with a bromine substituent at the 7-position and an ethyl group at the 2-position. These substituents play a crucial role in modulating the compound's biological activity and pharmacokinetic properties. The bromine atom, in particular, is known to enhance the lipophilicity of the molecule, which can improve its ability to cross cell membranes and reach intracellular targets.

Recent studies have explored the potential of 7-Bromo-2-Ethyl-1H-Imidazo[4,5-c]Pyridine as a lead compound for the development of novel therapeutic agents. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This suggests that 7-Bromo-2-Ethyl-1H-Imidazo[4,5-c]Pyridine may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 7-Bromo-2-Ethyl-1H-Imidazo[4,5-c]Pyridine has also been investigated for its antiviral activity. Studies have demonstrated that this compound can inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism by which 7-Bromo-2-Ethyl-1H-Imidazo[4,5-c]Pyridine exerts its antiviral effects is not yet fully understood, but it is believed to involve interference with viral entry or replication processes within host cells.

The anticancer potential of 7-Bromo-2-Ethyl-1H-Imidazo[4,5-c]Pyridine has also been a focus of recent research. In vitro experiments have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the activation of intrinsic apoptotic pathways through the modulation of mitochondrial function and the regulation of pro-apoptotic proteins such as Bax and Bak.

To further understand the biological activities of 7-Bromo-2-Ethyl-1H-Imidazo[4,5-c]Pyridine, researchers have conducted structure-activity relationship (SAR) studies. These studies have identified key structural features that are essential for the compound's biological activity. For example, the presence of the bromine atom at the 7-position has been shown to be crucial for anti-inflammatory and antiviral activities. Similarly, the ethyl group at the 2-position contributes to the compound's lipophilicity and overall pharmacokinetic profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-Bromo-2-Ethyl-1H-Imidazo[4,5-c]Pyridine in various therapeutic settings. Preliminary results from phase I trials have shown that this compound is well-tolerated by patients with minimal side effects. These findings are promising and suggest that 7-Bromo-2-Ethyl-1H-Imidazo[4,5-c]Pyridine may have a favorable safety profile for further clinical development.

In conclusion, 7-Bromo-2-Ethyl-1H-Imidazo[4,5-c]Pyridine (CAS No. 1781916-80-0) is a promising compound with diverse biological activities that make it a valuable candidate for drug discovery and development. Its anti-inflammatory, antiviral, and anticancer properties have been extensively studied in preclinical settings, and ongoing clinical trials are expected to provide further insights into its therapeutic potential. As research in this area continues to advance, it is likely that new applications for this compound will be discovered, contributing to the advancement of medicinal chemistry and pharmaceutical science.

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